Cas no 75761-07-8 (Butanamide,N,N'-[1,4-cyclohexanediylbis(methylene)]bis[3-oxo- (9CI))

• Product Name: Butanamide,N,N'-[1,4-cyclohexanediylbis(methylene)]bis[3-oxo- (9CI)
• CAS No: 75761-07-8
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 576560
• Update Time: 2024-03-05

Butanamide,N,N'-[1,4-cyclohexanediylbis(methylene)]bis[3-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanamide,N,N'-[1,4-cyclohexanediylbis(methylene)]bis[3-oxo- (9CI)
• 6-(1,3-dioxoisoindol-2-yl)hexane-1-sulfonyl chloride
• 3-oxo-N-[[4-[(3-oxobutanoylamino)methyl]cyclohexyl]methyl]butanamide

• Inchi： 1S/C16H26N2O4/c1-11(19)7-15(21)17-9-13-3-5-14(6-4-13)10-18-16(22)8-12(2)20/h13-14H,3-10H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key： ZJBIBJGDXHNMLS-UHFFFAOYSA-N
• SMILES： C1(CNC(=O)CC(=O)C)CCC(CNC(=O)CC(=O)C)CC1

Computed Properties

• Exact Mass: 310.189
• Monoisotopic Mass: 310.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.082
• Boiling Point: 579.9°C at 760 mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.479
• PSA: 92.34000
• LogP: 1.76520